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Compound of Interest

Compound Name: Dihydroterpineol

Cat. No.: B150745

For Researchers, Scientists, and Drug Development Professionals

Introduction to Dihydroterpineol in Fragrance

Dihydroterpineol is a monoterpene alcohol that is a key ingredient in the fragrance industry,
valued for its complex and versatile aroma profile.[1][2] It is utilized across a wide range of
product categories, from fine fragrances to household and personal care items.[3][4] Its scent is
often described as having pine-like, woody, and earthy notes, complemented by fresh, citrusy,
and subtly floral undertones.[5][6] This multifaceted aroma allows it to blend seamlessly into
various fragrance compositions, where it can act as a modifier, enhancing the overall
complexity and longevity of the scent.[2] Dihydroterpineol is also noted for its stability in
various product bases, making it a reliable component in formulations such as soaps,
detergents, and lotions.[5]

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of
dihydroterpineol is essential for its effective application in fragrance development. These
properties influence its performance, from its initial scent impact to its lingering presence.
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Property Value Source
2-(4-Methylcyclohexyl)propan-
Chemical Name ( i Yprop [3]
2-ol
CAS Number 498-81-7 [5]
Molecular Formula C10H200 [3]
Molecular Weight 156.27 g/mol [3]
Appearance Colorless to pale yellow liquid [3]
] Pine, lime, citrus, floral,
Odor Profile ) [5]1[6]
terpenic, woody, earthy
Vapor Pressure 0.07688 mmHg @ 23°C [7]
LogP (o/w) 3.2 [7]
o Approximately 8 hours on a
Substantivity ) ) [8]
smelling strip
Data not available in the
Odor Threshold )
searched literature.
Threshold of Concern
1800 u g/person/day [1]

(Toxicological)

Applications in Fragrance Formulations

Dihydroterpineol's unique scent profile and stability make it a valuable ingredient in a variety

of fragranced products.

o Fine Fragrances: In perfumes and colognes, it provides a fresh and clean character, often

used to impart a natural, woody, or citrusy lift to the top and heart notes of a fragrance.[3] Its

ability to blend well with other floral and woody ingredients allows for the creation of complex

and sophisticated scents.[5]

e Personal Care Products: It is frequently incorporated into soaps, lotions, shampoos, and

deodorants to provide a refreshing and clean aroma.[3][5] Its stability in these product bases
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ensures a consistent fragrance experience for the consumer.

o Household Products: Dihydroterpineol is used in air fresheners, detergents, and cleaning
agents to impart a sense of cleanliness and freshness.[3][4]

o Aromatherapy: Due to its fresh and calming scent, it can be found in aromatherapy products
designed for relaxation and stress relief.

Experimental Protocols

The following protocols provide standardized methodologies for the evaluation of
dihydroterpineol in a fragrance laboratory setting.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Objective: To identify and quantify dihydroterpineol in a fragrance oil and to analyze its purity.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Helium (carrier gas)

e Capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 um)

o Dihydroterpineol standard (=98% purity)

e Fragrance oil sample containing dihydroterpineol

e Solvent (e.g., ethanol or hexane)

e Autosampler vials

Microsyringe

Procedure:
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o Standard Preparation: Prepare a stock solution of dihydroterpineol standard in the chosen
solvent at a known concentration (e.g., 1000 ppm). Create a series of dilutions to generate a
calibration curve (e.g., 1, 5, 10, 50, 100 ppm).

o Sample Preparation: Dilute the fragrance oil sample in the same solvent to a concentration
expected to be within the range of the calibration curve.

¢ GC-MS Instrument Setup:

[e]

Set the injector temperature to 250°C.

o

Set the oven temperature program: initial temperature of 60°C, hold for 2 minutes, ramp to
240°C at a rate of 5°C/min, and hold for 5 minutes.

o

Set the carrier gas (Helium) flow rate to 1.0 mL/min.

[¢]

Set the MS transfer line temperature to 280°C.

o

Set the ion source temperature to 230°C.

[e]

Set the mass scan range from 40 to 400 amu.
e Analysis:

o Inject a fixed volume (e.g., 1 yL) of each standard solution and the prepared sample
solution into the GC-MS.

o Acquire the chromatograms and mass spectra for each run.

o Data Analysis:

[e]

Identify the dihydroterpineol peak in the sample chromatogram by comparing its
retention time and mass spectrum with the standard.

[e]

Generate a calibration curve by plotting the peak area of the dihydroterpineol standard
against its concentration.

[e]

Quantify the amount of dihydroterpineol in the sample using the calibration curve.
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o Assess the purity of the dihydroterpineol in the sample by identifying and quantifying any
other peaks present.

Sensory Panel Evaluation

Objective: To characterize the olfactory profile of dihydroterpineol and evaluate its
performance in a model fragrance accord.

Materials:

Dihydroterpineol solution (e.g., 10% in ethanol)

Model fragrance accord containing a known percentage of dihydroterpineol
Control fragrance accord (without dihydroterpineol)

Odor-free smelling strips

Sensory evaluation booths with controlled lighting and ventilation

Data collection software or forms

Panel of trained sensory assessors (typically 8-12 individuals)

Procedure:

» Panelist Training: Train panelists on the use of a standardized fragrance vocabulary and
intensity rating scales (e.g., a 15-point scale). Familiarize them with the aroma of the
dihydroterpineol standard and the control fragrance accord.

Sample Preparation: Dip smelling strips into the dihydroterpineol solution, the model
fragrance accord, and the control fragrance accord. Allow the solvent to evaporate for a few
seconds.

Evaluation:

o Present the coded samples to the panelists in a randomized and balanced order.
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o Instruct panelists to evaluate the aroma of each sample at different time points (e.g., top
note at 1 minute, heart note at 30 minutes, and base note at 4 hours).

o Panelists should rate the intensity of various scent descriptors (e.g., pine, citrus, floral,
woody) and provide an overall hedonic (liking) score.

o Data Analysis:

o Collect and compile the data from all panelists.

o Use statistical methods, such as Analysis of Variance (ANOVA), to determine if there are
significant differences in the perceived aroma profiles between the samples.

o Generate a sensory profile map (e.g., spider plot) to visualize the differences in the aroma
characteristics.

lllustrative Sensory Panel Data for a Floral-Woody Accord:

) Accord with 5%
Control Accord (Intensity

Sensory Attribute Dihydroterpineol (Intensity
Score)
Score)
Floral (Jasmine) 7.5 7.2
Woody (Cedarwood) 6.0 7.8
Citrus (Bergamot) 5.5 6.5
Freshness 5.0 7.0
Overall Liking 6.8 7.5

Note: The data in this table is for illustrative purposes only and represents a hypothetical
outcome.

Visualizations
Olfactory Signaling Pathway for Terpenes
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The perception of dihydroterpineol, as with other terpenes, is initiated by its interaction with
olfactory receptors in the nasal cavity. This triggers a cascade of intracellular events leading to
the generation of a nerve impulse that is transmitted to the brain for interpretation.

Click to download full resolution via product page

Caption: General olfactory signaling pathway for terpenes.

Experimental Workflow for Fragrance Evaluation

The evaluation of a fragrance ingredient like dihydroterpineol follows a structured workflow,
from initial analysis to final sensory assessment.
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Fragrance Ingredient Evaluation Workflow

Start:
Dihydroterpineol Sample

Physicochemical Analysis
(Purity, Identity)

Sensory Evaluation

SISISAENEE (Raw Material)

Formulation into
Fragrance Accord

Sensory Panel Evaluation Stability Testing
(In Accord) (In Product Base)

End:
Application Decision

Click to download full resolution via product page

Caption: Workflow for evaluating a new fragrance ingredient.
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Logical Relationships in Dihydroterpineol Application

The decision to use dihydroterpineol in a fragrance is based on a set of logical considerations
related to its properties and the desired outcome of the final product.

Decision Logic for Dihydroterpineol Use

Product Type: in Base
Fine Fragrance, Soap, Detergent
Desired Scent Profile: Dlhydroterpmeol
Fresh, Woody, Citrus, Floral SOEETES Good Blending
Compatibility

Decision:
Incorporate into Formulation

Click to download full resolution via product page

Caption: Logical considerations for using dihydroterpineol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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